Cas no 24149-06-2 (6,9,12-Octadecatriene, 1-iodo-, (Z,Z,Z)-)

• Product name: 6,9,12-Octadecatriene, 1-iodo-, (Z,Z,Z)-
• CAS No: 24149-06-2
• MF: C₁₈H₃₁I
• MW: 374.34274
• CID: 1416465
• PubChem ID: 88844815

6,9,12-Octadecatriene, 1-iodo-, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 6,9,12-Octadecatriene, 1-iodo-, (Z,Z,Z)-
• 1-iodo-(6Z,9Z,12Z)-6,9,12-octadecatriene
• (6Z,9Z,12Z)-1-Iodo-6,9,12-octadecatriene
• 24149-06-2
• SCHEMBL11865758
• DTXSID801275468

• Inchi： InChI=1S/C18H31I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,12-13H,2-5,8,11,14-18H2,1H3/b7-6-,10-9-,13-12-
• InChI Key： HABFGCWFGFUBOQ-QNEBEIHSSA-N
• SMILES： CCCCCC=CCC=CCC=CCCCCCI

Computed Properties

• Exact Mass: 374.14673
• Monoisotopic Mass: 374.14705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0